Cas no 1932264-32-8 ((S)-2-(broMoMethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine)

• Product Name: (S)-2-(broMoMethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine
• CAS No: 1932264-32-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 5221230
• PubChem ID: 118997232
• Update Time: 2026-03-07

(S)-2-(broMoMethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(broMoMethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine
• 1932264-32-8

• MDL： MFCD29035216
• Inchi： 1S/C9H8BrFO2/c10-4-6-5-12-9-7(11)2-1-3-8(9)13-6/h1-3,6H,4-5H2/t6-/m1/s1
• InChI Key： HUILKBVKTWNQNZ-ZCFIWIBFSA-N
• SMILES： O1C2=CC=CC(F)=C2OC[C@H]1CBr

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on (S)-2-(broMoMethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine

Comprehensive Overview of (S)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1932264-32-8)

The compound (S)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine (CAS No. 1932264-32-8) is a chiral fluorinated derivative of the benzodioxine class, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a bromomethyl group and a fluoro substituent on the aromatic ring makes this molecule a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated pharmaceuticals and chiral building blocks.

In recent years, the search for sustainable synthetic methods and green chemistry approaches has driven innovation in the preparation of compounds like (S)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine. Its synthesis often involves asymmetric catalysis or enzymatic resolution, aligning with the industry's shift toward environmentally friendly processes. The compound's stereospecificity is critical for achieving high enantiopurity in final products, a key requirement in modern medicinal chemistry.

The benzodioxine scaffold is a privileged structure in drug design, frequently found in molecules with diverse biological activities. For instance, derivatives of this core have been explored as kinase inhibitors, antioxidants, and CNS-targeting agents. The incorporation of a fluoro group enhances metabolic stability and bioavailability, addressing common challenges in drug development. This has led to a surge in patent filings and publications referencing 1932264-32-8, particularly in the context of precision medicine and targeted therapies.

From a commercial perspective, the demand for high-purity chiral intermediates like (S)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine is rising, driven by the growth of the contract research organization (CRO) and custom synthesis sectors. Suppliers often highlight its compatibility with cross-coupling reactions and nucleophilic substitutions, making it a valuable tool for constructing complex molecular architectures. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and configuration.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models frequently utilize fluorinated benzodioxines as training datasets to predict novel bioactive molecules. Additionally, its relevance in PET imaging probes and radiopharmaceuticals underscores its multidisciplinary utility. As the scientific community continues to explore its applications, 1932264-32-8 remains a focal point for innovation in synthetic and medicinal chemistry.